Cas no 63018-40-6 (Benzaanthracene-7-acetic Acid Methyl Ester)

• Product Name: Benzaanthracene-7-acetic Acid Methyl Ester
• CAS No: 63018-40-6
• MF: C₂₁H₁₆O₂
• MW: 300.350545883179
• CID: 1058889
• PubChem ID: 44261
• Update Time: 2025-04-20

Benzaanthracene-7-acetic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Benz[a]anthracene-7-acetic Acid Methyl Ester
• Methyl Benz[a]anthracene-7-acetate
• methyl 2-benzo[a]anthracen-7-ylacetate
• DB-264344
• 1,2-Benzanthracene-10-acetic acid, methyl ester
• 63018-40-6
• BENZ(a)ANTHRACEN-7-ACETIC ACID, METHYL ESTER
• DTXSID40212241
• Benzaanthracene-7-acetic Acid Methyl Ester

• Inchi： 1S/C21H16O2/c1-23-21(22)13-20-17-9-5-3-7-15(17)12-19-16-8-4-2-6-14(16)10-11-18(19)20/h2-12H,13H2,1H3
• InChI Key： NPXQCYDDEJLMFO-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C2C=CC=CC=2C=C2C3C=CC=CC=3C=CC2=1)=O

Computed Properties

• Exact Mass: 300.11500
• Monoisotopic Mass: 300.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 5.5

Experimental Properties

• Density: 1.1027 (rough estimate)
• Boiling Point: 401.58°C (rough estimate)
• Flash Point: 206.3°C
• Refractive Index: 1.5680 (estimate)
• PSA: 26.30000
• LogP: 4.86170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives